3’-O-Methyl Quercetin 3-O-β-D-Glucuronide
3’-O-Methyl Quercetin 3-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
36687-76-0
VCID:
VC0106423
InChI:
InChI=1S/C22H20O13/c1-32-11-4-7(2-3-9(11)24)18-19(14(26)13-10(25)5-8(23)6-12(13)33-18)34-22-17(29)15(27)16(28)20(35-22)21(30)31/h2-6,15-17,20,22-25,27-29H,1H3,(H,30,31)/t15-,16-,17+,20-,22+/m0/s1
SMILES:
COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C22H20O13
Molecular Weight:
492.4 g/mol
3’-O-Methyl Quercetin 3-O-β-D-Glucuronide
CAS No.: 36687-76-0
Reference Standards
VCID: VC0106423
Molecular Formula: C22H20O13
Molecular Weight: 492.4 g/mol
| CAS No. | 36687-76-0 |
|---|---|
| Product Name | 3’-O-Methyl Quercetin 3-O-β-D-Glucuronide |
| Molecular Formula | C22H20O13 |
| Molecular Weight | 492.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H20O13/c1-32-11-4-7(2-3-9(11)24)18-19(14(26)13-10(25)5-8(23)6-12(13)33-18)34-22-17(29)15(27)16(28)20(35-22)21(30)31/h2-6,15-17,20,22-25,27-29H,1H3,(H,30,31)/t15-,16-,17+,20-,22+/m0/s1 |
| Standard InChIKey | VVZWHOMBDMMRSC-NTKSAMNMSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Synonyms | 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-3-yl β-D-Glucopyranosiduronic Acid; Isorhamnetin 3-O-Glucuronide; Isorhamnetin 3-O-β-D-Gluccuronopyranoside; Isorhamnetin 3-O-β-D-Glucuronide; Isorhamnetin 3-O-β-Glucuronide; Isorhamne |
| PubChem Compound | 5491630 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume